amine CAS No. 1549736-97-1](/img/structure/B1449154.png)
[1-(3-Bromophenyl)ethyl](ethoxy)amine
Overview
Description
“1-(3-Bromophenyl)ethylamine” is a chemical compound with the CAS Number: 1549736-97-1 . It has a molecular weight of 244.13 . The IUPAC name for this compound is N-(1-(3-bromophenyl)ethyl)-O-ethylhydroxylamine . It is typically stored at a temperature of 4 degrees Celsius . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for “1-(3-Bromophenyl)ethylamine” is 1S/C10H14BrNO/c1-3-13-12-8(2)9-5-4-6-10(11)7-9/h4-8,12H,3H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
“1-(3-Bromophenyl)ethylamine” is a liquid at room temperature . It has a molecular weight of 244.13 . The compound is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Applications in Biomarker Research
Compounds with bromophenyl groups have been investigated for their role as biomarkers in studying the exposure to environmental tobacco smoke and the metabolic processes associated with cancer. For instance, metabolites of carcinogens found in tobacco smoke, such as benzene and benzo[a]pyrene, have been quantified in human urine. These studies are crucial for understanding the exposure to carcinogens and their metabolization in humans, potentially leading to improved cancer diagnosis and prevention strategies (Hecht, 2002).
Environmental and Ecotoxicological Studies
Research on compounds with ethoxy groups, similar to ethoxyamine functionalities, often focuses on their environmental fate and ecotoxicology. For example, studies on nonylphenol ethoxylates (NPE) and their degradation products have investigated their aquatic toxicity and persistence in the environment. These studies are essential for assessing the environmental impact of surfactants and developing regulations to minimize their ecological footprint (Staples et al., 2004).
Synthetic Applications and Material Science
Compounds with functionalities similar to "1-(3-Bromophenyl)ethylamine" are also used in synthetic chemistry and material science for creating novel materials. For instance, the synthesis and application of plasma-fabricated surfaces containing reactive amine groups have been explored for biomolecule immobilization and cell colonization, highlighting the potential of such compounds in biotechnology and medical research (Siow et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
1-(3-bromophenyl)-N-ethoxyethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrNO/c1-3-13-12-8(2)9-5-4-6-10(11)7-9/h4-8,12H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVJHHSGLLVDZSG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCONC(C)C1=CC(=CC=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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